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Compound of Interest

Compound Name: Ro 14-6113

Cat. No.: B1679443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of Ro
14-6113 in dimethyl sulfoxide (DMSO). Ro 14-6113 is a metabolite of temarotene (Ro 15-0778)

and is often used as an inactive control in studies involving retinoids.[1] Accurate preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results.

Compound Information and Properties
A summary of the key quantitative data for Ro 14-6113 is presented in the table below for easy

reference.

Property Value Source

Molecular Formula C₂₃H₂₈O [2]

Molecular Weight 320.47 g/mol [2]

Appearance Solid [3]

Solubility Soluble in DMSO Inferred from parent compound

Storage (Powder) -20°C for up to 3 years [2]

Storage (in DMSO) -80°C for up to 1 year
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Experimental Protocols
Materials

Ro 14-6113 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Ro 14-6113 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for laboratory research.

Pre-weighing Preparation: Before handling the compound, ensure a clean and organized

workspace. Allow the Ro 14-6113 powder to equilibrate to room temperature before opening

the vial to prevent condensation of moisture.

Weighing the Compound: Carefully weigh out 3.21 mg of Ro 14-6113 powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube

containing the Ro 14-6113 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particulates. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary, but avoid excessive heat.
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Sterilization (Optional): For cell culture applications, it is recommended to filter-sterilize the

stock solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot clearly with

the compound name, concentration, date of preparation, and solvent. Store the aliquots at

-80°C for long-term storage, which is recommended for up to one year.

Typical Working Concentrations
For most cell-based assays, Ro 14-6113 has been used at concentrations ranging from 0.1 µM

to 10 µM. The final concentration of DMSO in the culture medium should be kept low (typically

below 0.5%) to avoid solvent-induced cytotoxicity.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Ro 14-6113 stock

solution.
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Caption: Workflow for preparing Ro 14-6113 stock solution.
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Signaling Pathway Considerations
Ro 14-6113 is characterized as an inactive retinoid. Unlike active retinoids such as all-trans-

retinoic acid (ATRA), it does not typically engage with and activate retinoic acid receptors

(RARs) or retinoid X receptors (RXRs) to initiate downstream signaling cascades that regulate

gene expression. Therefore, a detailed signaling pathway diagram for Ro 14-6113 is not

applicable as its primary use is as a negative control in experiments investigating the effects of

active retinoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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